Cas no 868-68-8 (Diethyl 2,6-dibromoheptanedioate)

• Product Name: Diethyl 2,6-dibromoheptanedioate
• CAS No: 868-68-8
• MF: C₁₁H₁₈Br₂O₄
• MW: 374.066222667694
• CID: 40093
• PubChem ID: 95412
• Update Time: 2025-05-23

Diethyl 2,6-dibromoheptanedioate Chemical and Physical Properties

Names and Identifiers

• Diethyl 2,6-dibromoheptanedioate
• 2,6-Dibromo heptanedioic acid diethyl ester
• 2,6-Dibrom-heptandisaeure-diaethylester
• 2,6-dibromo-heptanedioic acid diethyl ester
• diethyl meso-2,6-dibromopimeloate
• EINECS 212-781-7
• Heptanedioicacid, 2,6-dibromo-, diethyl ester (6CI,8CI,9CI)
• NSC 7735
• AKOS007930767
• 868-68-8
• NSC-7735
• SCHEMBL1415641
• NS00043024
• NSC7735
• DTXSID301007088
• MFCD00087327
• Diethyl2,6-dibromoheptanedioate
• FT-0656308
• A841859
• BBL101736
• 1,7-DIETHYL 2,6-DIBROMOHEPTANEDIOATE
• SPJSPERKKWTTBF-UHFFFAOYSA-N
• DB-029654
• STL555533

• MDL： MFCD00087327
• Inchi： 1S/C11H18Br2O4/c1-3-16-10(14)8(12)6-5-7-9(13)11(15)17-4-2/h8-9H,3-7H2,1-2H3
• InChI Key： SPJSPERKKWTTBF-UHFFFAOYSA-N
• SMILES： BrC(C(=O)OCC)CCCC(C(=O)OCC)Br

Computed Properties

• Exact Mass: 371.95700
• Monoisotopic Mass: 371.957
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.5
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 357.4±42.0 °C at 760 mmHg
• Flash Point: 170.0±27.9 °C
• Refractive Index: 1.5
• PSA: 52.60000
• LogP: 2.80990
• FEMA: 2719
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Diethyl 2,6-dibromoheptanedioate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Diethyl 2,6-dibromoheptanedioate

Diethyl 2,6-Dibromoheptanedioate (CAS No. 868-68-8): A Comprehensive Overview

Diethyl 2,6-dibromoheptanedioate (CAS No. 868-68-8) is a brominated organic compound that has garnered significant attention in recent years due to its unique chemical properties and diverse applications. This compound belongs to the class of dibrominated heptanedioates, which are derivatives of heptanedioic acid with two bromine atoms substituted at the 2 and 6 positions. The molecule consists of a seven-carbon chain with two ester groups at the ends and bromine atoms at specific positions, making it a versatile compound for various industrial and research purposes.

The chemical structure of Diethyl 2,6-dibromoheptanedioate plays a crucial role in its reactivity and functionality. The presence of bromine atoms introduces electron-withdrawing effects, which enhance the electrophilic character of the molecule. This property makes it highly reactive in nucleophilic substitution reactions, a key factor in its use as an intermediate in organic synthesis. Recent studies have highlighted its potential as a precursor for synthesizing advanced materials, such as polymers and surfactants, due to its ability to form stable bonds under specific reaction conditions.

One of the most notable applications of Diethyl 2,6-dibromoheptanedioate is in the field of polymer chemistry. Researchers have explored its use as a building block for constructing high-performance polymers with tailored properties. For instance, a study published in *Macromolecules* demonstrated that this compound can be polymerized to form thermoplastic elastomers with excellent mechanical strength and thermal stability. These materials have potential applications in automotive industries, where durable and heat-resistant components are highly sought after.

In addition to polymer synthesis, Diethyl 2,6-dibromoheptanedioate has shown promise in drug delivery systems. Its brominated structure allows for controlled drug release mechanisms when incorporated into biodegradable polymers. A recent investigation in *Journal of Controlled Release* revealed that this compound can be used to create nanocarriers that deliver anti-cancer drugs with high precision, minimizing side effects and improving therapeutic outcomes.

The synthesis of Diethyl 2,6-dibromoheptanedioate typically involves multi-step processes that require precise control over reaction conditions. Traditional methods include bromination of heptanedioic acid followed by esterification with ethanol. However, recent advancements have introduced more efficient routes using microwave-assisted synthesis or catalytic systems to enhance yield and reduce reaction time. These innovations are critical for scaling up production to meet growing demand across various industries.

From an environmental perspective, the stability and biodegradability of Diethyl 2,6-dibromoheptanedioate are important considerations. Studies have shown that under aerobic conditions, this compound can undergo microbial degradation, albeit at a slower rate compared to non-brominated analogs. This highlights the need for further research into optimizing its environmental footprint while maintaining its functional properties.

In conclusion, Diethyl 2,6-dibromoheptanedioate (CAS No. 868-68-8) is a versatile compound with significant potential across multiple fields. Its unique chemical structure enables diverse applications in polymer chemistry, drug delivery systems, and material science. As research continues to uncover new uses and improve synthesis methods, this compound is poised to play an increasingly important role in advancing modern technologies.